Cas no 57389-73-8 (1H-Pyrazole, 1-methyl-3,4-diphenyl-)

• Product Name: 1H-Pyrazole, 1-methyl-3,4-diphenyl-
• CAS No: 57389-73-8
• MF: C₁₆H₁₄N₂
• MW: 234.295763492584
• CID: 345531
• PubChem ID: 13153359
• Update Time: 2025-04-19

1H-Pyrazole, 1-methyl-3,4-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 1-methyl-3,4-diphenyl-
• 1-methyl-3,4-diphenylpyrazole
• 57389-73-8
• 1-Methyl-3,4-diphenyl-1H-pyrazole
• SCHEMBL5541734
• DTXSID40522498

• Inchi： 1S/C16H14N2/c1-18-12-15(13-8-4-2-5-9-13)16(17-18)14-10-6-3-7-11-14/h2-12H,1H3
• InChI Key： JUKFLGASXSYAPM-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C2C=CC=CC=2)C(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 234.11582
• Monoisotopic Mass: 234.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82